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Compound of Interest

Compound Name: 14215

Cat. No.: B14915807

This document provides essential safety and logistical information for the proper disposal of the
chemical compound 14215, ensuring the safety of laboratory personnel and the protection of
the environment. The following procedures are designed for researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Data

According to the Safety Data Sheet (SDS), 142I5 is a hazardous substance that requires
careful handling and disposal. It is classified as acutely toxic if swallowed or inhaled and is very
toxic to aquatic life with long-lasting effects.

Quantitative Hazard Data Summary

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Acute Aquatic Hazard Category 1 H400: Very toxic to aquatic life

. . H410: Very toxic to aquatic life
Chronic Aquatic Hazard Category 1

with long lasting effects
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Personal Protective Equipment (PPE) and Handling
Precautions

Before beginning any disposal procedures, ensure that all personnel are equipped with the
appropriate personal protective equipment (PPE).

Required PPE:

e Gloves: Chemical-resistant gloves.

o Eye Protection: Safety glasses with side-shields or goggles.

» Body Protection: A lab coat or other protective clothing to prevent skin contact.

o Respiratory Protection: Use only in a well-ventilated area. For operations where dust or
aerosols may be generated, a self-contained breathing apparatus is recommended.

Handling Precautions:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
e Wash skin thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

e Avoid release to the environment.

Step-by-Step Disposal Procedure

The disposal of 14215 must be managed in accordance with federal, state, and local
regulations for hazardous waste.[1] Under no circumstances should this chemical be disposed
of down the drain or in regular trash.[2][3]

Step 1: Waste Collection

o Designate a specific, compatible, and properly labeled hazardous waste container for 14215
waste.[2][4]
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The container must be in good condition, with no leaks or cracks, and must be kept closed
except when adding waste.[2][4]

Label the container clearly with the words "Hazardous Waste" and the full chemical name
"14215".[2] Do not use abbreviations.[2]

Step 2: Segregation of Waste

» Store the 14215 hazardous waste container segregated from other incompatible wastes.[2][4]
e Do not mix solid and liquid waste in the same container.[4]

Step 3: Decontamination of Empty Containers

Empty containers that held 14215 must be triple-rinsed with a suitable solvent.[1][2]

The rinsate from this process is also considered hazardous waste and must be collected in
the designated hazardous waste container.[2]

After triple-rinsing, the container can be managed for disposal as non-hazardous waste,
ensuring any hazard labels are removed or defaced.[1]

Step 4: Spill Management
In the event of a spill, evacuate non-essential personnel from the area.[3]

If the spill is small, and you are trained to do so, contain the spill using appropriate absorbent
materials.

For larger spills, or if you are not trained for cleanup, contact your institution's Environmental
Health and Safety (EHS) office immediately.[5]

Contaminated materials from the spill cleanup must be disposed of as hazardous waste.[1]
Step 5: Final Disposal

» Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for the pickup and final disposal of the 14215 waste container.[2][5]
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* Provide them with the completed hazardous waste label and any other required
documentation.

Disposal Workflow Diagram

The following diagram illustrates the key decision points and steps in the proper disposal of
14215.

Start: 14215 Waste Generation

'

Don Appropriate PPE

Collect waste in a
labeled, compatible container

Spill Occurs?

Store waste in a designated
and segregated area

Follow Spill Cleanup Protocol

Contact EHS for Pickup

End: Proper Disposal

Figure 1. 14215 Disposal Workflow
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Caption: Figure 1 outlines the procedural flow for the safe disposal of 14215 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14915807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

